Cas no 479681-55-5 (3-isopropyl-1,4-bis(4-methoxybenzyl)piperazine-2,5-dione)

• Product Name: 3-isopropyl-1,4-bis(4-methoxybenzyl)piperazine-2,5-dione
• CAS No: 479681-55-5
• MF: C₂₃H₂₈N₂O₄
• MW: 396.479426383972
• CID: 68255
• PubChem ID: 21626232
• Update Time: 2025-04-18

3-isopropyl-1,4-bis(4-methoxybenzyl)piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-isopropyl-1,4-bis(4-methoxybenzyl)piperazine-2,5-dione
• 1,4-bis[(4-methoxyphenyl)methyl]-3-propan-2-ylpiperazine-2,5-dione
• 1,4-bis[(4-methoxyphenyl)methyl]-3-propan-2-yl-piperazine-2,5-dione
• (s)-n,n'-bis(p-methoxybenzyl)-3-isopropyl-piperazine-2,5-dione
• (S)-N,N-BIS(P-METHOXYBENZYL)-3-ISOPROPYL-PIPERAZINE-2,5-DIONE, 98+%
• A827411
• 205517-34-6
• FT-0651686
• FT-0654309
• 1,4-bis[(4-methoxyphenyl)methyl]-3-(propan-2-yl)piperazine-2,5-dione
• DTXSID00616423
• 479681-55-5
• A814675

• Inchi： 1S/C23H28N2O4/c1-16(2)22-23(27)24(13-17-5-9-19(28-3)10-6-17)15-21(26)25(22)14-18-7-11-20(29-4)12-8-18/h5-12,16,22H,13-15H2,1-4H3
• InChI Key： KFDFRWYJTUSDJG-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)N(CC2C=CC(=CC=2)OC)C(CN1CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 396.20500
• Monoisotopic Mass: 396.205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1A^2
• XLogP3: 3.4

Experimental Properties

• Density: 1.172
• Boiling Point: 618.341 °C at 760 mmHg
• Flash Point: 618.341 °C at 760 mmHg
• Refractive Index: 1.573
• PSA: 59.08000
• LogP: 2.97520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives